6-Bromo-1-(3,4-dimethoxyphenyl)-1-hexanone

• Molecular Formula: C14H19BrO3
• Molecular Weight: 315.20 g/mol
• IUPAC Name: 6-bromo-1-(3,4-dimethoxyphenyl)hexan-1-one
• InChI: InChI=1S/C14H19BrO3/c1-17-13-8-7-11(10-14(13)18-2)12(16)6-4-3-5-9-15/h7-8,10H,3-6,9H2,1-2H3
• InChI Key: FTBWBGSIRBQWHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CCCCCBr)OC

Description

6-Bromo-1-(3,4-dimethoxyphenyl)-1-hexanone is a useful research compound. Its molecular formula is C14H19BrO3 and its molecular weight is 315.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 1.0 mL (7.8 mmol) of 1,2-dimethoxybenzene and 2.0 g (10 mmol) of 6-bromohexanoic acid was warmed briefly until homogeneous and stirred while 1.7 mL (11.7 mmol) of trifluoroacetic anhydride was added. The reaction mixture was stirred at room temperature for 17 hours and then was poured into sodium bicarbonate solution. The product was extracted with ethyl acetate and the dried extract was concentrated to an oil which was purified by chromatography on 150 g of silica gel. Elution with 25% ethyl acetate-hexane gave 1.6 g (65% yield) of 1-(6-bromo-1-oxohexyl)-3,4-dimethoxybenzene. The nmr spectrum was consistent with the structure.